Cas no 1437052-49-7 (methyl 2-bromo-4-carbamoylbenzoate)

• Product Name: methyl 2-bromo-4-carbamoylbenzoate
• CAS No: 1437052-49-7
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 2109263
• Update Time: 2023-11-19

methyl 2-bromo-4-carbamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-4-carbamoylbenzoate
• RFKCORANESPHQD-UHFFFAOYSA-N
• CID 86685485
• Benzoic acid, 4-(aminocarbonyl)-2-bromo-, methyl ester

• Inchi： 1S/C9H8BrNO3/c1-14-9(13)6-3-2-5(8(11)12)4-7(6)10/h2-4H,1H3,(H2,11,12)
• InChI Key： RFKCORANESPHQD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=O)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• XLogP3: 2.4
• Topological Polar Surface Area: 69.4